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Compound of Interest

Compound Name: 3-Chloro-5-methylpyrazin-2-amine

Cat. No.: B113206 Get Quote

Technical Guide: 3-Chloro-5-methylpyrazin-2-
amine
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular structure, weight, and

other key physicochemical properties of 3-Chloro-5-methylpyrazin-2-amine.

Molecular Structure and Identifiers
3-Chloro-5-methylpyrazin-2-amine is a substituted pyrazine derivative. The core structure

consists of a pyrazine ring with chloro, methyl, and amine functional groups attached.

The key identifiers for this compound are outlined below.
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3-Chloro-5-methylpyrazin-2-amine

CAS: 89182-14-9

Formula: C5H6ClN3

SMILES: CC1=CN=C(C(=N1)Cl)N

IUPAC: 3-chloro-5-methylpyrazin-2-amine

Click to download full resolution via product page

Key Identifiers for 3-Chloro-5-methylpyrazin-2-amine

Physicochemical Data
The quantitative properties of 3-Chloro-5-methylpyrazin-2-amine are summarized in the table

below for easy reference and comparison.
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Property Value

Molecular Weight 143.576 g/mol [1]

Molecular Formula C5H6ClN3[1][2]

Exact Mass 143.0250249 u[1]

Melting Point 58-82 °C[1]

Boiling Point 252.3 °C at 760 mmHg[1]

Density 1.349 g/cm³[1]

Flash Point 106.4 °C[1]

Vapor Pressure 0.0195 mmHg at 25°C[1]

Refractive Index 1.599[1]

LogP 1.60180[1]

Hydrogen Bond Donor Count 1[1]

Hydrogen Bond Acceptor Count 3[1]

Rotatable Bond Count 0[1]

Experimental Protocols
Detailed experimental protocols for the synthesis or application of 3-Chloro-5-methylpyrazin-
2-amine are not readily available in the public domain and would typically be found within

specific research publications or patents. Researchers are advised to consult scientific

databases and literature for specific methodologies.

Synonyms
This compound may be referred to by other names in literature and chemical databases.

Common synonyms include:

2-AMINO-3-CHLORO-5-METHYLPYRAZINE[1][2]

2-amino-3-chloro-5-methyl-pyrazine[1][2]
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2-Pyrazinamine, 3-chloro-5-methyl-[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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